2-(2-Methoxyphenyl)-N-(1-thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)acetamide

• IUPAC Name: 2-(2-methoxyphenyl)-N-(1-thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)acetamide
• InChI: InChI=1S/C18H18N4O2S/c1-24-15-5-3-2-4-12(15)8-16(23)21-13-9-22(10-13)18-17-14(6-7-25-17)19-11-20-18/h2-7,11,13H,8-10H2,1H3,(H,21,23)
• InChI Key: IZOVOGKSYHVDAQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)NC2CN(C2)C3=NC=NC4=C3SC=C4
• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol

Description

Thieno[3,2-d]pyrimidine derivatives are a class of compounds that have been studied for their potential therapeutic applications. They have been synthesized as potential inhibitors for various biological targets.

Synthesis Analysis

Thieno[3,2-d]pyrimidine derivatives can be synthesized via structural modifications of existing compounds. For example, EZH2 inhibitors were synthesized via structural modifications of tazemetostat. Another method involves a POCl3 catalyzed, efficient, one-step and solvent-free synthesis of novel thieno[2,3-d]pyrimidin-4(3H)-one derivatives from 2-amino-4,5-substitutedthiophene-3-carbonitrile.

Molecular Structure Analysis

The molecular structure of these compounds can be analyzed using various techniques such as pharmacophore modelling, molecular docking, and molecular dynamics simulations. For instance, Zinc42657360, a compound with a cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one scaffold, was found to form three hydrogen bonds with ASN226, THR187, and ASP228, and two aromatic interactions with TYR78 and PHE283.

Chemical Reactions Analysis

The chemical reactions involving thieno[3,2-d]pyrimidine derivatives can be complex and are often influenced by the specific substituents on the pyrimidine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of thieno[3,2-d]pyrimidine derivatives can vary widely depending on their specific structure and substituents.

Mechanism of Action

Thieno[3,2-d]pyrimidine derivatives have been studied as potential inhibitors of various biological targets. For example, they have been investigated as inhibitors of phosphodiesterase 10A (PDE10A), a potential therapeutic target for the treatment of several neurodegenerative disorders.

Safety and Hazards

The safety and hazards associated with thieno[3,2-d]pyrimidine derivatives can also vary widely. It’s important to note that while these compounds have potential therapeutic applications, they may also have side effects.

Future Directions

Future research in this area could focus on the discovery of novel and diverse scaffolds targeting PDE10A and other potential therapeutic targets. Additionally, further optimization and evaluation of these compounds could lead to the development of more effective and safer therapeutic agents.